Cas no 2172466-50-9 (7-methyl-1,2,4triazolo1,5-apyridin-6-amine)

• Product Name: 7-methyl-1,2,4triazolo1,5-apyridin-6-amine
• CAS No: 2172466-50-9
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD32670366
• CID: 5058598
• PubChem ID: 135151402
• Update Time: 2026-02-28

7-methyl-1,2,4triazolo1,5-apyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-6-amine
• CC1=CC2=NC=NN2C=C1N
• BCP34685
• SY257201
• 6-Amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 7-methyl-1,2,4triazolo1,5-apyridin-6-amine
• AS-77126
• CS-0091929
• MFCD32670366
• SCHEMBL20299531
• D75275
• CPD2810-A4?
• DB-156670
• EN300-1592165
• 2172466-50-9

• MDL： MFCD32670366
• Inchi： 1S/C7H8N4/c1-5-2-7-9-4-10-11(7)3-6(5)8/h2-4H,8H2,1H3
• InChI Key： IGKDOJNYCDGKOZ-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)=CC1=NC=N2)N

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2

Additional information on 7-methyl-1,2,4triazolo1,5-apyridin-6-amine

Comprehensive Analysis of 7-methyl-1,2,4triazolo1,5-apyridin-6-amine (CAS No. 2172466-50-9): Properties, Applications, and Research Insights

The compound 7-methyl-1,2,4triazolo1,5-apyridin-6-amine (CAS No. 2172466-50-9) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science. This heterocyclic molecule, featuring a triazolo-pyridine core, is part of a growing class of nitrogen-rich compounds that are being explored for their bioactive properties. Researchers are particularly interested in its amine functional group, which offers versatile reactivity for further derivatization.

In the context of current scientific trends, 7-methyl-1,2,4triazolo1,5-apyridin-6-amine aligns with the search for novel small molecule modulators in drug discovery. Its structural similarity to purine bases makes it a candidate for targeting kinase enzymes and GPCR receptors, which are hot topics in oncology and neurological disorder research. The methyl substitution at the 7-position is particularly noteworthy, as it may influence both the compound's lipophilicity and metabolic stability – key parameters in ADME optimization.

The synthesis of CAS 2172466-50-9 typically involves multi-step organic transformations, with recent literature emphasizing atom-economical routes and green chemistry principles. Analytical characterization commonly employs LC-MS and NMR spectroscopy, with the latter revealing distinct proton environments that confirm the triazolo[1,5-a]pyridine scaffold. These analytical techniques are frequently searched by medicinal chemists evaluating new chemical entities.

From a commercial perspective, 7-methyl-1,2,4triazolo1,5-apyridin-6-amine has found use as a pharmaceutical intermediate and building block in combinatorial chemistry. Its growing importance is reflected in patent literature, where derivatives have been claimed for various therapeutic areas. The compound's hydrogen bonding capacity and planar aromatic system make it particularly valuable in designing molecules with specific target engagement profiles.

Recent advances in computational chemistry have enabled more efficient exploration of CAS 2172466-50-9 derivatives. Molecular docking studies suggest potential interactions with protein binding pockets, while QSAR models help predict activity cliffs. These computational approaches address common researcher queries about structure-activity relationships and lead optimization strategies for similar heterocycles.

The stability profile of 7-methyl-1,2,4triazolo1,5-apyridin-6-amine under various conditions has been extensively studied, with particular focus on its photostability and pH-dependent degradation patterns. Such data is crucial for formulators considering the compound's use in drug delivery systems. Stability information ranks highly among search terms from pharmaceutical development professionals.

In material science applications, the π-conjugated system of this compound has attracted interest for developing organic electronic materials. Its potential as a ligand in coordination chemistry is also being explored, particularly for creating novel metal-organic frameworks (MOFs) with tailored properties. These applications connect with trending searches about functional materials and molecular engineering.

Regulatory aspects of CAS 2172466-50-9 continue to evolve as more data becomes available. Current literature addresses its toxicological profile and environmental fate, responding to increased scrutiny of chemical safety. These topics generate substantial search traffic from EHS (environmental health and safety) professionals and regulatory affairs specialists.

The future research directions for 7-methyl-1,2,4triazolo1,5-apyridin-6-amine likely include expanded structure-activity studies and exploration of its biochemical pathways. With the growing emphasis on fragment-based drug discovery, this scaffold may serve as a valuable pharmacophore in hit-to-lead campaigns. Such applications align with frequent searches about medicinal chemistry strategies and drug design principles.

From a supply chain perspective, the availability of CAS 2172466-50-9 from multiple manufacturers has improved in recent years, addressing previous concerns about chemical sourcing for research purposes. Procurement specialists often search for information about scale-up synthesis and quality control specifications, which are now more readily available for this compound.

In conclusion, 7-methyl-1,2,4triazolo1,5-apyridin-6-amine represents an intriguing case study in how specialty heterocycles can bridge multiple scientific disciplines. Its continued investigation will likely yield insights relevant to both drug discovery and advanced materials development, making it a compound worth watching in coming years.